Cas no 1805458-66-5 (3,4-Bis(trifluoromethyl)-2-ethyltoluene)

3,4-Bis(trifluoromethyl)-2-ethyltoluene is a fluorinated aromatic compound characterized by the presence of two trifluoromethyl groups and an ethyl substituent on a toluene backbone. This structure imparts high chemical stability and lipophilicity, making it valuable in pharmaceutical and agrochemical synthesis as an intermediate for building complex molecules. The trifluoromethyl groups enhance electron-withdrawing properties, influencing reactivity in electrophilic substitution and cross-coupling reactions. Its ethyl group provides steric modulation, allowing tailored selectivity in synthetic pathways. The compound’s thermal and oxidative stability further supports its utility in high-performance material applications. Suitable for controlled functionalization, it serves as a versatile precursor in organofluorine chemistry.

3,4-Bis(trifluoromethyl)-2-ethyltoluene structure

1805458-66-5 structure

Product Name:3,4-Bis(trifluoromethyl)-2-ethyltoluene

CAS No:1805458-66-5

MF:C₁₁H₁₀F₆

MW:256.187524318695

CID:5038592

Update Time:2025-06-15

3,4-Bis(trifluoromethyl)-2-ethyltoluene Chemical and Physical Properties

Names and Identifiers

- 3,4-Bis(trifluoromethyl)-2-ethyltoluene
- Inchi： 1S/C11H10F6/c1-3-7-6(2)4-5-8(10(12,13)14)9(7)11(15,16)17/h4-5H,3H2,1-2H3
- InChI Key： DILHXYPDEOEOTH-UHFFFAOYSA-N
- SMILES： FC(C1C(C(F)(F)F)=CC=C(C)C=1CC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 254
XLogP3: 4.9
Topological Polar Surface Area: 0

3,4-Bis(trifluoromethyl)-2-ethyltoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010000510-1g	3,4-Bis(trifluoromethyl)-2-ethyltoluene	1805458-66-5	97%	1g	1,549.60 USD	2021-07-06

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Additional information on 3,4-Bis(trifluoromethyl)-2-ethyltoluene

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-ethyltoluene (CAS No. 1805458-66-5)

3,4-Bis(trifluoromethyl)-2-ethyltoluene (CAS No. 1805458-66-5) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique molecular structure featuring trifluoromethyl groups and an ethyl substituent, is widely utilized in pharmaceuticals, agrochemicals, and materials science. Its CAS number 1805458-66-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability in global supply chains.

The growing demand for fluorinated compounds like 3,4-Bis(trifluoromethyl)-2-ethyltoluene is driven by their exceptional stability, lipophilicity, and resistance to metabolic degradation. These properties make them invaluable in drug discovery, where trifluoromethylated aromatics are often incorporated to enhance bioavailability and therapeutic efficacy. Recent studies highlight its potential in developing next-generation small-molecule inhibitors and catalytic intermediates, aligning with trends in personalized medicine and sustainable chemistry.

From an industrial perspective, 3,4-Bis(trifluoromethyl)-2-ethyltoluene is a key building block for high-performance polymers and liquid crystals. Its thermal stability and electrochemical properties are exploited in electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and flexible displays. As the push for energy-efficient technologies intensifies, this compound’s role in advanced material synthesis is expected to expand, addressing queries like "fluorinated toluene derivatives in OLEDs" or "high-stability aromatic compounds for electronics."

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1805458-66-5. While fluorinated compounds are generally inert, their persistence in ecosystems has prompted research into green synthesis methods and biodegradable alternatives. Innovations such as flow chemistry and catalytic fluorination are being explored to minimize waste and energy consumption during production, resonating with searches like "sustainable fluorochemical manufacturing" or "eco-friendly trifluoromethylation."

In summary, 3,4-Bis(trifluoromethyl)-2-ethyltoluene (CAS No. 1805458-66-5) exemplifies the intersection of cutting-edge science and industrial utility. Its applications span life sciences, electronics, and sustainable chemistry, making it a focal point for researchers addressing modern challenges. By leveraging its structural versatility and functional robustness, this compound continues to inspire innovations aligned with global technological and environmental priorities.